Cas no 2755718-94-4 (2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol)

2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol is a halogenated aromatic compound featuring bromo, fluoro, and iodo substituents on a phenyl ring, coupled with a tertiary alcohol functional group. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise modifications. The tertiary alcohol group offers additional functionalization potential. Its well-defined stereoelectronic properties ensure predictable reactivity, making it valuable for medicinal chemistry applications, including the development of bioactive compounds. High purity and stability further support its utility in demanding synthetic workflows.

2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol structure

2755718-94-4 structure

Product Name:2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol

CAS No:2755718-94-4

MF:C₉H₉BrFIO

MW:358.97

CID:5080348

Update Time:2026-03-01

2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol
- Inchi： 1S/C9H9BrFIO/c1-9(2,13)7-6(12)4-3-5(10)8(7)11/h3-4,13H,1-2H3
- InChI Key： BUNNQQTYWLJDPU-UHFFFAOYSA-N
- SMILES： C1(=CC=C(I)C(C(C)(C)O)=C1F)Br

2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022KUM-500mg	2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol	2755718-94-4	95%	500mg	$416.00	2025-02-13
Aaron	AR022KUM-1g	2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol	2755718-94-4	95%	1g	$554.00	2025-02-13
abcr	AB607722-250mg	2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol; .	2755718-94-4		250mg	€283.50	2024-07-19
abcr	AB607722-1g	2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol; .	2755718-94-4		1g	€513.80	2024-07-19
abcr	AB607722-5g	2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol; .	2755718-94-4		5g	€1699.00	2024-07-19

2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

Additional information on 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol

Comprehensive Overview of 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol (CAS No. 2755718-94-4)

The compound 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol (CAS No. 2755718-94-4) is a halogenated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring bromo, fluoro, and iodo substituents, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and material science, aligning with the growing demand for novel bioactive molecules.

In recent years, the search for halogenated phenyl compounds has surged, driven by their applications in medicinal chemistry and catalysis. The presence of multiple halogens in 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol enhances its reactivity, enabling selective functionalization. This property is particularly valuable in cross-coupling reactions, a hot topic in organic synthesis. Users often search for "halogenated aryl intermediates" or "fluorinated building blocks," reflecting the compound's relevance in modern research.

The propan-2-ol moiety in this molecule adds another layer of utility, as hydroxyl groups are pivotal in hydrogen bonding and solubility enhancement. These features are critical for drug design, where bioavailability and target interaction are paramount. Discussions around "improving drug solubility" and "hydrogen bond donors in pharmaceuticals" frequently highlight compounds like this. Its CAS No. 2755718-94-4 is often queried in databases, underscoring its importance in chemical inventory management.

From an environmental perspective, the compound's halogenated nature raises questions about green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to minimize waste, a trend reflected in searches for "eco-friendly halogenation techniques." While 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol itself is not a focus of environmental concern, its synthesis aligns with broader industry shifts toward sustainable practices.

In summary, 2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol (CAS No. 2755718-94-4) is a multifaceted compound bridging pharmaceutical innovation and synthetic chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, answering key queries in organic synthesis and molecular design. As the scientific community prioritizes precision medicine and green chemistry, this compound will likely remain a focal point for years to come.